![molecular formula C20H20N4O2 B5561221 N,N'-dibenzyl-1-methyl-1H-pyrazole-3,5-dicarboxamide](/img/structure/B5561221.png)
N,N'-dibenzyl-1-methyl-1H-pyrazole-3,5-dicarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N'-dibenzyl-1-methyl-1H-pyrazole-3,5-dicarboxamide (DBMP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBMP is a pyrazole derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry N,N'-dibenzyl-1-methyl-1H-pyrazole-3,5-dicarboxamide and its derivatives have been synthesized and characterized for potential medicinal applications. For instance, Hassan, Hafez, and Osman (2014) demonstrated the synthesis of related pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, examining their structures and in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
Phosphodiesterase Type 4 Inhibitors Derivatives of this compound have been evaluated as phosphodiesterase type 4 inhibitors. Raboisson et al. (2003) discovered potent inhibitors with high isoenzyme selectivity, contributing to advancements in this domain (Raboisson et al., 2003).
Materials Science and Organometallic Chemistry In the field of materials science, the compound has been utilized in the synthesis of novel organostannoxane macrocycle networks. Chandrasekhar, Thirumoorthi, and Azhakar (2007) explored its reaction with dibenzyltin dichloride, leading to innovative 2D network structures (Chandrasekhar, Thirumoorthi, & Azhakar, 2007).
Antimicrobial and Antibacterial Agents Derivatives have shown promise as antimicrobial and antibacterial agents. Raju et al. (2010) synthesized related compounds and evaluated their antibacterial and antifungal activities, demonstrating significant potential in this area (Raju et al., 2010).
Cocrystal Formation and Pharmaceutical Applications The compound's derivatives have been involved in cocrystal formation, offering insights into pharmaceutical applications. Al‐Otaibi et al. (2020) conducted a study on the cocrystal formation of pyrazinamide with hydroxybenzoic acids, revealing potential in drug formulation (Al‐Otaibi et al., 2020).
Corrosion Inhibition In the field of materials science, specifically corrosion inhibition, a derivative was synthesized and found to effectively inhibit mild steel corrosion in acidic solutions, as studied by Al-amiery et al. (2013) (Al-amiery et al., 2013).
Anticonvulsant Activity Kelley et al. (1995) synthesized analogues of the compound containing isosteric replacements of the imidazole ring and tested them for anticonvulsant activity, contributing to research in neurological disorders (Kelley et al., 1995).
Insecticidal Evaluation The compound's derivatives have been evaluated for insecticidal activities, as shown by Song et al. (2013), who designed and synthesized novel pyrazole-5-carboxamides with significant activities against various insects (Song et al., 2013).
Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of ongoing research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives . This includes the development of novel strategies and wide applications of the pyrazole scaffold .
properties
IUPAC Name |
3-N,5-N-dibenzyl-1-methylpyrazole-3,5-dicarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c1-24-18(20(26)22-14-16-10-6-3-7-11-16)12-17(23-24)19(25)21-13-15-8-4-2-5-9-15/h2-12H,13-14H2,1H3,(H,21,25)(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVOCBGUFEIWTRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(=O)NCC2=CC=CC=C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47199860 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.